Cas no 169037-22-3 (4,5-Difluoroindoline-2,3-dione)

4,5-Difluoroindoline-2,3-dione is a fluorinated heterocyclic compound featuring a fused indoline-2,3-dione (isatin) core structure. The incorporation of fluorine atoms at the 4 and 5 positions enhances its reactivity and potential utility in pharmaceutical and agrochemical synthesis. This compound serves as a versatile intermediate for the development of biologically active molecules, owing to its ability to undergo selective functionalization at the carbonyl groups and aromatic ring. Its electron-withdrawing fluorine substituents may also influence the physicochemical properties, such as improved metabolic stability or binding affinity in target applications. The compound is typically employed in research settings for the design of novel fluorinated derivatives.

4,5-Difluoroindoline-2,3-dione structure

169037-22-3 structure

Product Name:4,5-Difluoroindoline-2,3-dione

CAS No:169037-22-3

MF:C₈H₃F₂NO₂

MW:183.111728906631

CID:1091802

PubChem ID:19390689

Update Time:2025-10-29

4,5-Difluoroindoline-2,3-dione Chemical and Physical Properties

Names and Identifiers

- 4,5-Difluoroindoline-2,3-dione
- 4,5-difluoro-1H-indole-2,3-dione
- SCHEMBL4586111
- 1H-Indole-2,3-dione, 4,5-difluoro-
- SB64777
- 169037-22-3
- Inchi： 1S/C8H3F2NO2/c9-3-1-2-4-5(6(3)10)7(12)8(13)11-4/h1-2H,(H,11,12,13)
- InChI Key： HMPAWOKKWPVDTA-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC2=C1C(C(N2)=O)=O)F

Computed Properties

Exact Mass: 183.01318466g/mol
Monoisotopic Mass: 183.01318466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 46.2Å²

4,5-Difluoroindoline-2,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM147586-1g	4,5-difluoroindoline-2,3-dione	169037-22-3	95%	1g	$***	2023-03-30
Chemenu	CM147586-5g	4,5-difluoroindoline-2,3-dione	169037-22-3	95%	5g	$539	2021-08-05